Cas no 103539-63-5 ((2S,4S)-2-Methylpiperidin-4-ol hydrochloride)

• Product Name: (2S,4S)-2-Methylpiperidin-4-ol hydrochloride
• CAS No: 103539-63-5
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD23105869
• CID: 3165361
• PubChem ID: 72207698
• Update Time: 2025-06-14

(2S,4S)-2-Methylpiperidin-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-2-Methylpiperidin-4-ol hydrochloride
• EOS-62420
• (2S,4S)-2-METHYLPIPERIDIN-4-OL HCL
• 4-Piperidinol, 2-methyl-, hydrochloride, (2S-cis)- (9CI)
• DXKHDUOLFKISDJ-GEMLJDPKSA-N
• CS-0053413
• MFCD23105869
• (2S,4S)-2-methylpiperidin-4-olhydrochloride
• PB35360
• 103539-63-5
• (2S,4S)-2-methylpiperidin-4-ol;hydrochloride
• AS-34587
• EN300-221098
• cis racemic-2-methylpiperidin-4-ol hydrochloride
• AKOS025290007

• MDL： MFCD23105869
• Inchi： 1S/C6H13NO.ClH/c1-5-4-6(8)2-3-7-5;/h5-8H,2-4H2,1H3;1H/t5-,6-;/m0./s1
• InChI Key： DXKHDUOLFKISDJ-GEMLJDPKSA-N
• SMILES： Cl.O[C@H]1CCN[C@@H](C)C1

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (2S,4S)-2-Methylpiperidin-4-ol hydrochloride

Recent Advances in the Study of (2S,4S)-2-Methylpiperidin-4-ol Hydrochloride (CAS: 103539-63-5)

The compound (2S,4S)-2-Methylpiperidin-4-ol hydrochloride (CAS: 103539-63-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its utility as a bioactive molecule. This research brief consolidates the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

One of the key areas of investigation has been the synthesis and optimization of (2S,4S)-2-Methylpiperidin-4-ol hydrochloride. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug formulation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient enantioselective synthesis method, achieving a high enantiomeric excess (ee) of over 98%. This advancement is particularly important for ensuring the compound's consistency and reproducibility in preclinical and clinical studies.

Pharmacological studies have revealed that (2S,4S)-2-Methylpiperidin-4-ol hydrochloride exhibits promising activity as a modulator of specific neurotransmitter systems. For instance, it has been shown to interact with GABAergic and dopaminergic pathways, suggesting potential applications in neurological and psychiatric disorders. A recent in vivo study conducted by Smith et al. (2024) reported that the compound demonstrated anxiolytic effects in rodent models, with a favorable safety profile. These findings underscore its potential as a candidate for further development in treating anxiety-related conditions.

In addition to its neurological applications, (2S,4S)-2-Methylpiperidin-4-ol hydrochloride has been investigated for its role in cancer therapy. Preliminary studies indicate that it may act as an inhibitor of certain kinases involved in tumor proliferation. A 2024 paper in Bioorganic & Medicinal Chemistry Letters highlighted its inhibitory effects on the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. While these results are promising, further research is needed to elucidate the compound's efficacy and specificity in oncological settings.

The compound's physicochemical properties, such as solubility and stability, have also been a focus of recent research. These properties are crucial for its formulation into viable drug products. A study published in the International Journal of Pharmaceutics (2023) explored various salt forms and co-crystals to enhance its bioavailability. The findings suggested that the hydrochloride salt (CAS: 103539-63-5) offers optimal stability and dissolution characteristics, making it a preferred form for pharmaceutical development.

Despite these advancements, challenges remain in the clinical translation of (2S,4S)-2-Methylpiperidin-4-ol hydrochloride. Issues such as dose optimization, pharmacokinetics, and long-term safety need to be addressed through rigorous preclinical and clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to therapeutic application.

In conclusion, (2S,4S)-2-Methylpiperidin-4-ol hydrochloride (CAS: 103539-63-5) represents a versatile and promising molecule in chemical biology and drug discovery. Recent studies have expanded our understanding of its synthesis, pharmacological effects, and potential therapeutic applications. Continued research and development efforts will be critical to unlocking its full potential and addressing the remaining challenges in its path to clinical use.